Cas no 28245-12-7 (beta-D-Galactopyranosyl-(1→6)-beta-D-galactopyranosyl-(1→6)-D-galactose)

beta-D-Galactopyranosyl-(1→6)-beta-D-galactopyranosyl-(1→6)-D-galactose structure
28245-12-7 structure
Product Name:beta-D-Galactopyranosyl-(1→6)-beta-D-galactopyranosyl-(1→6)-D-galactose
CAS No:28245-12-7
MF:C18H32O16
MW:504.437088012695
CID:1999513
PubChem ID:101703006
Update Time:2025-04-21

beta-D-Galactopyranosyl-(1→6)-beta-D-galactopyranosyl-(1→6)-D-galactose Chemical and Physical Properties

Names and Identifiers

    • beta-D-Galactopyranosyl-(1→6)-beta-D-galactopyranosyl-(1→6)-D-galactose
    • (2R,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)hexanal
    • 28245-12-7
    • Inchi: 1S/C18H32O16/c19-1-5(21)9(23)10(24)6(22)3-31-17-16(30)14(28)12(26)8(34-17)4-32-18-15(29)13(27)11(25)7(2-20)33-18/h1,5-18,20-30H,2-4H2/t5-,6+,7+,8+,9+,10-,11-,12-,13-,14-,15+,16+,17+,18+/m0/s1
    • InChI Key: FZWBNHMXJMCXLU-DQCIVCCDSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)O)O)OC[C@H]([C@@H]([C@@H]([C@H](C=O)O)O)O)O

Computed Properties

  • Exact Mass: 504.16903493g/mol
  • Monoisotopic Mass: 504.16903493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.2
  • Topological Polar Surface Area: 277Ų
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